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An In-Depth Technical Guide to Octadecylamine

Introduction
Octadecylamine (ODA), also known as 1-aminooctadecane or stearylamine, is a long-chain

primary aliphatic amine. It consists of an 18-carbon alkyl chain attached to an amine group.[1]

[2][3] This structure imparts amphiphilic properties, with a hydrophobic hydrocarbon tail and a

hydrophilic amine head. ODA is a versatile organic compound with significant industrial and

research applications, stemming from its function as a cationic surfactant, corrosion inhibitor,

emulsifier, and a key intermediate in organic synthesis.[1][4]

In the fields of materials science and drug development, octadecylamine is frequently used as

a surface modifying agent for nanomaterials, such as graphene oxide and carbon nanotubes,

to impart hydrophobicity.[1][2] In pharmaceutical formulations, it serves as a positive charge-

inducing agent and has been shown to enhance the stability of drugs within nanostructured

lipid carriers (NLCs).[5][6] This guide provides a comprehensive technical overview of

octadecylamine, including its chemical identity, physicochemical properties, synthesis,

experimental applications, and safety protocols, tailored for researchers, scientists, and drug

development professionals.

Chemical Identity and Molecular Structure
Octadecylamine is identified by the CAS Number 124-30-1.[1][7] It is a primary amine with the

chemical formula C₁₈H₃₉N.[1][7]
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Industrial Synthesis of Octadecylamine

Stearic Acid
(C₁₇H₃₅COOH)

Ammoniation Reactor
(350 °C)

Input

Ammonia (NH₃)
Input

Octadecanenitrile
(C₁₇H₃₅CN)

Step 1

Hydrogenation Autoclave
(130 °C, 3.5 MPa)Input

Hydrogen (H₂)
+ Nickel Catalyst Input

Octadecylamine
(C₁₈H₃₉N)

Step 2: Final Product
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Octadecylamine (ODA)

Amphiphilic Structure
(Hydrophobic C18 Tail, Hydrophilic -NH₂ Head)

Cationic Nature
(Protonated -NH₃⁺) Reactive Primary Amine

Surface Modification
(e.g., Nanoparticles)

enables

Corrosion Inhibition

enables

Drug Delivery
(e.g., NLCs)

enables

Biosensors
(e.g., Langmuir-Blodgett Films)

enables

Chemical Synthesis
(e.g., Quaternary Salts)

enables
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Experimental Workflow: Synthesis of an ODA Derivative

Dissolve ODA in
anhydrous DCM

Cool to -20 °C

Step 1

Add SO₂Cl₂ dropwise
(T < -15 °C)

Warm to RT, stir 2h

Evaporate solvent
(Crude Intermediate)

Dissolve intermediate
in anhydrous DCM

Step 2

Cool to 0 °C

Add Propylamine +
Pyridine solution dropwise

Stir at RT overnight

Aqueous Workup
& Dry

Recrystallize

Final Product:
N-Octadecyl-N'-propyl-sulfamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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